Cas no 957035-13-1 (2-Bromo-6-ethoxyphenylboronic acid)

2-Bromo-6-ethoxyphenylboronic acid structure
957035-13-1 structure
Product Name:2-Bromo-6-ethoxyphenylboronic acid
CAS No:957035-13-1
MF:C8H10BBrO3
MW:244.878201961517
MDL:MFCD09475869
CID:802709
PubChem ID:44118571
Update Time:2025-04-19

2-Bromo-6-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-6-ethoxyphenyl)boronic acid
    • 2-Bromo-6-ethoxyphenylboronic acid
    • Boronic acid,B-(2-bromo-6-ethoxyphenyl)-
    • BS-22466
    • J-508446
    • (2-Bromo-6-ethoxyphenyl)boronicacid
    • CS-0176050
    • 957035-13-1
    • A845386
    • DTXSID70656891
    • MFCD09475869
    • (2-bromo-6-ethoxy-phenyl)boronic acid
    • 2-Bromo-6-ethoxybenzeneboronic acid
    • FT-0654178
    • AKOS015834928
    • DB-020688
    • MDL: MFCD09475869
    • Inchi: 1S/C8H10BBrO3/c1-2-13-7-5-3-4-6(10)8(7)9(11)12/h3-5,11-12H,2H2,1H3
    • InChI Key: ASWKELCQKXPWGQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1B(O)O)OCC

Computed Properties

  • Exact Mass: 243.99100
  • Monoisotopic Mass: 243.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.53
  • Boiling Point: 375.5°C at 760 mmHg
  • Flash Point: 180.9°C
  • Refractive Index: 1.567
  • PSA: 49.69000
  • LogP: 0.52760

2-Bromo-6-ethoxyphenylboronic acid Security Information

  • HazardClass:IRRITANT

2-Bromo-6-ethoxyphenylboronic acid Pricemore >>

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